2-Amino-2-(4-(methylthio)phenyl)propan-1-ol

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• IUPAC Name: 2-amino-2-(4-methylsulfanylphenyl)propan-1-ol
• InChI: InChI=1S/C10H15NOS/c1-10(11,7-12)8-3-5-9(13-2)6-4-8/h3-6,12H,7,11H2,1-2H3
• InChI Key: HXNAYWJIBNDXBC-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(C1=CC=C(C=C1)SC)N

Description

2-Amino-2-(4-(methylthio)phenyl)propan-1-ol is an organic compound with the molecular formula C10H15NOS It features an amino group, a hydroxyl group, and a methylthio-substituted phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(4-(methylthio)phenyl)propan-1-ol can be achieved through several synthetic routes. One common method involves the reaction of 4-(methylthio)benzaldehyde with nitroethane to form 2-nitro-2-(4-(methylthio)phenyl)propan-1-ol, which is then reduced to the corresponding amine using a reducing agent such as lithium aluminum hydride .

Industrial Production Methods

In industrial settings, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of catalytic hydrogenation for the reduction step and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(4-(methylthio)phenyl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide.

Reduction: The nitro group in the precursor can be reduced to an amino group using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Various electrophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions include the corresponding carbonyl compounds, amines, and substituted derivatives with different functional groups.

Scientific Research Applications

2-Amino-2-(4-(methylthio)phenyl)propan-1-ol has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Material Science: The compound’s unique structural properties make it useful in the development of new materials with specific characteristics.

Biological Studies: It can be used to study the effects of amino and hydroxyl groups on biological systems and their interactions with other molecules.

Mechanism of Action

The mechanism of action of 2-Amino-2-(4-(methylthio)phenyl)propan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The amino and hydroxyl groups can form hydrogen bonds with active sites, while the methylthio group can participate in hydrophobic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

2-Amino-2-(4-methylphenyl)propan-1-ol: Lacks the methylthio group, which affects its hydrophobic interactions.

2-Amino-2-(4-(methylthio)phenyl)ethanol: Has a shorter carbon chain, influencing its reactivity and solubility.

2-Amino-2-(4-(methylthio)phenyl)butan-1-ol: Has a longer carbon chain, affecting its steric properties and interactions.

Uniqueness

2-Amino-2-(4-(methylthio)phenyl)propan-1-ol is unique due to the presence of the methylthio group, which enhances its hydrophobic interactions and potentially increases its biological activity compared to similar compounds.